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Compound of Interest

Compound Name: Levetiracetam-d6

Cat. No.: B13443811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers

and availability of Levetiracetam-d6, a critical analytical tool for researchers, scientists, and

drug development professionals. This guide includes detailed information on product

specifications from various suppliers, experimental protocols for its use as an internal standard,

and visual diagrams to elucidate key processes.

Introduction to Levetiracetam-d6
Levetiracetam-d6 is a deuterated form of Levetiracetam, an anticonvulsant medication used to

treat epilepsy. The substitution of six hydrogen atoms with deuterium atoms results in a stable,

isotopically labeled compound with a higher molecular weight than the parent drug. This

property makes Levetiracetam-d6 an ideal internal standard for bioanalytical methods, such

as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass

spectrometry (GC-MS), used to quantify Levetiracetam in biological matrices. Its use ensures

accurate and precise measurements by compensating for variations in sample preparation and

instrument response.

Commercial Availability of Levetiracetam-d6
A variety of commercial suppliers offer Levetiracetam-d6 in different formulations and

quantities to meet diverse research needs. The following tables summarize the product

offerings from prominent chemical suppliers.
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Levetiracetam-d6 (Solid Form)
Supplier Catalog Number

Purity / Isotopic
Purity

Available
Quantities

Cayman Chemical 26457
≥99% deuterated

forms (d1-d6)[1]
1 mg

MedchemExpress HY-110225

98.70% (LCMS),

Isotopic Enrichment:

95.00% (d6=80.05%)

[2]

1mg, 5mg, 10mg,

50mg, 100mg

VIVAN Life Sciences VLDL-00560 Not Specified Inquire for details

Biosynth IVB22930 Not Specified 5 mg, 10 mg[3]

Acanthus Research ACB-161028-0058 Not Specified Inquire for details[4]

Pharmaffiliates PA STI 056460 Not Specified Inquire for details[5]

LGC Standards TRC-L331503-10MG Not Specified 10 mg[6][7]

Levetiracetam-d6 (Solution)
Supplier

Catalog
Number

Concentration Solvent
Available
Volume

Cerilliant (Sigma-

Aldrich)
L-023 100 µg/mL[8] Methanol 1 mL

Cerilliant (Sigma-

Aldrich)
L-031 1.0 mg/mL Methanol 1 mL

Experimental Protocols
Levetiracetam-d6 is primarily utilized as an internal standard in quantitative bioanalysis. Below

are detailed methodologies for its application in LC-MS/MS and GC-MS assays.

Quantification of Levetiracetam in Human Plasma and
Urine by LC-MS/MS
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This protocol is adapted from a validated method for the quantification of Levetiracetam in

biological matrices.

3.1.1. Materials and Reagents

Levetiracetam reference standard

Levetiracetam-d6 internal standard

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Human plasma and urine (drug-free)

3.1.2. Sample Preparation (Protein Precipitation)

Pipette 100 µL of plasma or urine sample into a microcentrifuge tube.

Add 150 µL of acetonitrile containing the internal standard (Levetiracetam-d6).

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer 100 µL of the supernatant to a clean tube and dilute with 300 µL of water.

Inject a 10 µL aliquot onto the LC-MS/MS system.

3.1.3. LC-MS/MS Conditions

HPLC System: Shimadzu HPLC system or equivalent

Column: C18 analytical column (e.g., Kinetex 5 µm C18 100A, 100 x 2.1 mm)

Mobile Phase: Isocratic elution with Methanol:Water:Formic Acid (97:3:0.25, v/v/v)
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Flow Rate: 0.2 mL/min

Mass Spectrometer: Triple-quadrupole mass spectrometer (e.g., API-3000 or API-4000)

Ionization Source: Electrospray Ionization (ESI), positive ion mode

Detection: Multiple Reaction Monitoring (MRM)

Levetiracetam transition: m/z 171.0 > 126.0

Levetiracetam-d6 transition: Specific to the mass of the deuterated standard

Determination of Levetiracetam in Whole Blood by GC-
MS
This protocol outlines a gas chromatography-mass spectrometry method for Levetiracetam

analysis.

3.2.1. Materials and Reagents

Levetiracetam reference standard

Levetiracetam-d6 internal standard

Ethyl acetate, GC grade

Ammonium hydroxide (NH4OH)

Solid-Phase Extraction (SPE) cartridges

3.2.2. Sample Preparation (Solid-Phase Extraction)

Condition the SPE column.

Load the pre-treated whole blood sample onto the column.

Wash the column to remove interfering compounds.
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Elute Levetiracetam and Levetiracetam-d6 with 2.0 mL of Ethyl Acetate containing 2%

NH4OH.

Evaporate the eluate to dryness under a stream of nitrogen.

Reconstitute the dried extract with 100 µL of Ethyl Acetate.

Inject a portion of the reconstituted sample into the GC-MS system.

3.2.3. GC-MS Conditions

GC System: Agilent GC-MS or equivalent

Column: TG-5MS capillary column or similar

Carrier Gas: Helium at a flow rate of 1 mL/min

Injection Mode: Splitless

Temperature Program: Optimized for the separation of Levetiracetam

Mass Spectrometer: Single Quadrupole or Triple Quadrupole Mass Spectrometer

Ionization: Electron Ionization (EI) at 70 eV

Detection: Selected Ion Monitoring (SIM) mode, monitoring characteristic ions for

Levetiracetam and Levetiracetam-d6.

Visualized Workflows and Relationships
Supplier Selection Process
The selection of a suitable supplier for Levetiracetam-d6 is a critical step for ensuring the

quality and reliability of research data. The following diagram illustrates a logical workflow for

this process.
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Identify Research Needs
(Purity, Quantity, Formulation)

Search for Potential Suppliers
(Online Databases, Catalogs)

Evaluate Supplier Credentials
- Reputation & Reviews

- Certifications (ISO, GMP)
- Technical Support

Compare Product Specifications
- Purity/Isotopic Enrichment

- Certificate of Analysis (CoA)
- Available Quantities & Pricing

Request Quotations and
Lead Times

Select Optimal Supplier

Procure Levetiracetam-d6
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Biological Sample Collection
(e.g., Plasma, Urine)

Spike with Internal Standard
(Levetiracetam-d6)

Sample Preparation
(e.g., Protein Precipitation, SPE)

LC-MS/MS or GC-MS Analysis

Data Acquisition
(MRM or SIM)

Data Processing & Quantification
(Calibration Curve)

Report Levetiracetam Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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